N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)thiophene-3-carboxamide

• IUPAC Name: N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H19FN2O2S/c19-15-4-1-3-13(9-15)10-16(21-7-2-5-17(21)22)11-20-18(23)14-6-8-24-12-14/h1,3-4,6,8-9,12,16H,2,5,7,10-11H2,(H,20,23)
• InChI Key: JHAJJCJIEQXFRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C(CC2=CC(=CC=C2)F)CNC(=O)C3=CSC=C3
• Molecular Formula: C18H19FN2O2S
• Molecular Weight: 346.4 g/mol

Description

N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)thiophene-3-carboxamide, also known as FTTP, is a chemical compound that belongs to the class of drugs called cannabinoid receptor agonists. It is a synthetic compound that has been developed for scientific research purposes. FTTP has shown potential for use in the treatment of various medical conditions, including pain, inflammation, and neurological disorders.

Scientific Research Applications

Medicinal Chemistry Applications

In medicinal chemistry, the focus is often on the synthesis and characterization of compounds for potential therapeutic uses. For example, studies have explored the synthesis of compounds related to N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)thiophene-3-carboxamide, investigating their potential as kinase inhibitors, which are crucial in the treatment of various diseases including cancer. Schroeder et al. (2009) identified potent and selective Met kinase inhibitors, highlighting the importance of substituent modification for improving enzyme potency and aqueous solubility, with one analogue demonstrating complete tumor stasis in a human gastric carcinoma model following oral administration, emphasizing the compound's potential in clinical trials (Schroeder et al., 2009).

Polymer Science and Materials Engineering

In polymer science, the emphasis is on developing materials with unique properties for various applications. Hsiao et al. (1999) synthesized and characterized new diphenylfluorene-based aromatic polyamides, demonstrating their solubility in organic solvents and their ability to form transparent, flexible films, showcasing the potential use of such compounds in materials engineering (Hsiao et al., 1999).

Organic Synthesis and Chemical Analysis

In organic synthesis, the goal is to develop new methods for synthesizing compounds with complex structures. Hirohashi et al. (1976) prepared bicyclic thiophene derivatives, observing through-space H–F spin coupling in their NMR spectra, providing insights into the molecular structure and dynamics of such compounds (Hirohashi et al., 1976). Clayden et al. (2004) explored the dearomatising rearrangements of lithiated thiophenecarboxamides, transforming dearomatised products into various cyclic compounds, highlighting novel pathways in organic synthesis (Clayden et al., 2004).